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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511

An In-depth Technical Guide to 1,2-Dibromobutane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 1,2-dibromobutane (CAS No. 533-98-2), a versatile haloalkane
intermediate in organic synthesis.

Molecular and Physical Properties

1,2-Dibromobutane is a chiral dihaloalkane existing as a pair of enantiomers.[1] It is typically
supplied as a racemic mixture. The compound presents as a colorless to light-yellow liquid with
a characteristically sweet odor.[1][2]

Physical Properties Data

The physical properties of 1,2-dibromobutane are summarized in the table below. Note that
some variations in reported values exist in the literature, which may be attributed to different
experimental conditions or purity levels.
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Property Value Reference(s)
Molecular Formula CaHsBr2 [31141[5]
Molecular Weight 215.91 g/mol [6]
CAS Number 533-98-2 [31[71[8]
Colorless to light yellow, clear
Appearance o [1][9][10]
liquid
Melting Point -65 °C [6][7118][10][11]
-32°C [3]
N ) 166 °C (at atmospheric
Boiling Point [91[12]
pressure)
59-60 °C (at 20 mmHg) [6I[71[10][11]
Density 1.789 g/mL at 25 °C [7108][10][11]
1.80 g/mL at 20 °C [9]
1.820 g/mL [12]
2.017 g/mL [6]
Refractive Index (n20/D) 1.513-1.515 [71[8][10]
15141 [4][11]
Flash Point >110 °C (>230 °F) 41171
113 °C [9]
Miscible with alcohol.[7][10]
Soluble in ether, benzene, and
other non-polar solvents.[1][3]
Solubility Reports on water solubility are
conflicting, ranging from
moderately soluble to
insoluble.[1][3]
© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.nbinno.com/?news/WJX-12-dibromobutane-an-overview-of-the-chemical-compound-and-its-applications
https://www.fishersci.ca/shop/products/1-2-dibromobutane-98-thermo-scientific/aab2035630
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromobutane
https://far-chemical.com/product/12-dibromobutane/
https://www.nbinno.com/?news/WJX-12-dibromobutane-an-overview-of-the-chemical-compound-and-its-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.chembk.com/en/chem/1,2-Dibromobutane
https://www.solubilityofthings.com/12-dibromobutane
https://www.tcichemicals.com/OP/en/p/D0174
https://www.chemicalbook.com/price-india/1-2-Dibromobutane.htm
https://far-chemical.com/product/12-dibromobutane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.chembk.com/en/chem/1,2-Dibromobutane
https://www.chemicalbook.com/price-india/1-2-Dibromobutane.htm
https://www.chemsynthesis.com/base/chemical-structure-14998.html
https://www.nbinno.com/?news/WJX-12-dibromobutane-an-overview-of-the-chemical-compound-and-its-applications
https://www.tcichemicals.com/OP/en/p/D0174
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C2-dibromobutane
https://far-chemical.com/product/12-dibromobutane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.chemicalbook.com/price-india/1-2-Dibromobutane.htm
https://www.chemsynthesis.com/base/chemical-structure-14998.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.chembk.com/en/chem/1,2-Dibromobutane
https://www.chemicalbook.com/price-india/1-2-Dibromobutane.htm
https://www.chemsynthesis.com/base/chemical-structure-14998.html
https://www.tcichemicals.com/OP/en/p/D0174
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C2-dibromobutane
https://far-chemical.com/product/12-dibromobutane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.chembk.com/en/chem/1,2-Dibromobutane
https://www.chemicalbook.com/price-india/1-2-Dibromobutane.htm
https://www.fishersci.ca/shop/products/1-2-dibromobutane-98-thermo-scientific/aab2035630
https://www.chemsynthesis.com/base/chemical-structure-14998.html
https://www.fishersci.ca/shop/products/1-2-dibromobutane-98-thermo-scientific/aab2035630
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.tcichemicals.com/OP/en/p/D0174
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3322442.htm
https://www.chemicalbook.com/price-india/1-2-Dibromobutane.htm
https://www.solubilityofthings.com/12-dibromobutane
https://www.nbinno.com/?news/WJX-12-dibromobutane-an-overview-of-the-chemical-compound-and-its-applications
https://www.solubilityofthings.com/12-dibromobutane
https://www.nbinno.com/?news/WJX-12-dibromobutane-an-overview-of-the-chemical-compound-and-its-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Structure

The structure of 1,2-dibromobutane features a four-carbon chain with bromine atoms on the
first and second carbon atoms.

Caption: Molecular structure of 1,2-dibromobutane.

Chemical Properties and Reactivity

1,2-Dibromobutane is a reactive compound widely used as an intermediate in organic
synthesis.[3][13] Its reactivity is dominated by the two carbon-bromine bonds, which are
susceptible to nucleophilic substitution and elimination reactions.

Key reaction pathways include:

o Elimination Reactions: Treatment with strong bases, such as alcoholic potassium hydroxide
(KOH) or sodium amide (NaNHz), leads to dehydrohalogenation, forming unsaturated
products like butenes or butynes.[13][14][15]

* Nucleophilic Substitution: The bromine atoms can be displaced by a variety of nucleophiles
to introduce different functional groups.[13]

e Grignard Reactions: It can be used in the formation of organometallic reagents.[13]

o Reductive Debromination: Reaction with zinc dust results in an elimination reaction to form
1-butene.[16]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.nbinno.com/?news/WJX-12-dibromobutane-an-overview-of-the-chemical-compound-and-its-applications
https://www.nbinno.com/article/other-organic-chemicals/expert-insights-using-1-2-dibromobutane-complex-syntheses-gt
https://www.nbinno.com/article/other-organic-chemicals/expert-insights-using-1-2-dibromobutane-complex-syntheses-gt
https://brainly.in/question/8981470
https://askfilo.com/user-question-answers-smart-solutions/the-major-product-of-the-reaction-of-1-2-dibromobutane-and-3331373537353530
https://www.nbinno.com/article/other-organic-chemicals/expert-insights-using-1-2-dibromobutane-complex-syntheses-gt
https://www.nbinno.com/article/other-organic-chemicals/expert-insights-using-1-2-dibromobutane-complex-syntheses-gt
https://www.quora.com/What-is-the-main-product-obtained-when-1-2-dibromobutane-reacts-with-zinc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Pathways Products

Sueien=r-soa e gl EliMination (€9, alc: KOH) Butyne / Bromo-butene
Reagtant
1,2-Dibromobutane Nucleophile Nucleophilic Substitution (Nu~) g Substituted Butane
Zinc
Reductive Debromination (Zn) =

Click to download full resolution via product page

Caption: Key reaction pathways of 1,2-dibromobutane.

Experimental Protocols
Synthesis of 1,2-Dibromobutane via Bromination of 1-
Butene

This protocol describes a representative method for the synthesis of 1,2-dibromobutane,
adapted from the general principle of alkene halogenation.[1]

Materials:

1-Butene (gas or condensed liquid)

Bromine (Br2)

Dichloromethane (CHzClz, anhydrous)

Sodium thiosulfate solution (10% aqueous)

Sodium bicarbonate solution (5% aqueous)

Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa)
¢ Round-bottom flask, dropping funnel, condenser, ice bath, separatory funnel
Procedure:

 In a round-bottom flask equipped with a dropping funnel and condenser, dissolve 1-butene in
anhydrous dichloromethane and cool the solution in an ice bath to 0-5 °C.

o Slowly add a solution of bromine in dichloromethane dropwise from the dropping funnel with
constant stirring. The characteristic red-brown color of bromine should disappear as it reacts.
Maintain the temperature below 10 °C.

» After the addition is complete, allow the mixture to stir for an additional 30 minutes at room
temperature.

o Transfer the reaction mixture to a separatory funnel and wash sequentially with 10% sodium
thiosulfate solution (to remove unreacted bromine), 5% sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent (dichloromethane) by rotary evaporation.

e The crude product can be purified by vacuum distillation (e.g., at 59-60 °C/20 mmHg) to yield
pure 1,2-dibromobutane.[10][11]
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Dissolve 1-Butene in CH2Cl2
Cool to 0-5 °C

:

( Add Brz in CHz2Cl2 Dropwise )

:

(Stir for 30 min at RT)

Workup
1. Wash with Na2S20s
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:
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Caption: Experimental workflow for the synthesis of 1,2-dibromobutane.
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 1,2-dibromobutane.

S T Key Features and
ectrosco e
- bt Wavenumbers/Shifts

Reference(s)

Data available, shows

characteristic signals for the
1H NMR protons on the butane
backbone influenced by the

adjacent bromine atoms.

[17]

Expected to show four distinct
5C NMR signals corresponding to the
four non-equivalent carbon

atoms in the molecule.

C-H stretching: ~2850-2975
cm~1. C-H bending: ~1270-

1470 cm~1. C-Br stretching:
Infrared (IR) Spectroscopy

~550-750 cm~2. The fingerprint

region (<1500 cm™1) is unique

to the molecule.

[18][19]

Molecular lon (M*): m/z = 214,

216, 218 (due to bromine
isotopes 7°Br and &1Br in an
Mass Spectrometry (MS) approximate 1:2:1 ratio).

Fragmentation patterns would

involve the loss of Br and CzHs

radicals.

[18]

Safety and Handling

1,2-Dibromobutane is a hazardous chemical that requires careful handling in a laboratory

setting.[5]
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e Hazards: Harmful if swallowed, inhaled, or in contact with skin.[5][9] It causes skin, eye, and

respiratory system irritation.[8][10][20] It is also a combustible liquid.[20]

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[20] Use in a well-ventilated area or with a suitable respirator.[20]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat and incompatible substances.[2][10] Recommended storage temperature is 2-8°C.[7]
[10]

o First Aid: In case of contact, wash skin with soap and water. If inhaled, move to fresh air. In

case of eye contact, rinse cautiously with water for several minutes.[20] Seek medical

attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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